tert-butyl N-(2-fluoro-3-hydroxy-2-methylpropyl)carbamate
Overview
Description
Tert-butyl N-(2-fluoro-3-hydroxy-2-methylpropyl)carbamate is a newly synthesized compound that has been found to have a wide range of applications in the scientific and medical research fields. The compound, also known as TBFHC, is a versatile molecule that can be used in a variety of experiments and has been found to possess several advantageous properties.
Scientific Research Applications
Tert-butyl N-(2-fluoro-3-hydroxy-2-methylpropyl)carbamate has been found to have a wide range of applications in the scientific and medical research fields. It has been used in the synthesis of various organic compounds such as acids, esters, and amides. Additionally, tert-butyl N-(2-fluoro-3-hydroxy-2-methylpropyl)carbamate has been used in the synthesis of compounds with potential therapeutic applications, such as antifungal agents and anti-inflammatory agents. tert-butyl N-(2-fluoro-3-hydroxy-2-methylpropyl)carbamate has also been used in the synthesis of compounds with potential applications in the field of drug delivery, such as nanoparticles and liposomes.
Mechanism of Action
Tert-butyl N-(2-fluoro-3-hydroxy-2-methylpropyl)carbamate is a versatile molecule that has several advantageous properties. It has a high solubility in water, making it ideal for use in aqueous solutions. Additionally, its low melting point makes it easy to work with in lab experiments. tert-butyl N-(2-fluoro-3-hydroxy-2-methylpropyl)carbamate also has a high reactivity, making it suitable for use in a variety of reactions. Additionally, tert-butyl N-(2-fluoro-3-hydroxy-2-methylpropyl)carbamate has been found to have an inhibitory effect on the enzyme cyclooxygenase, which is involved in the production of inflammatory molecules.
Biochemical and Physiological Effects
tert-butyl N-(2-fluoro-3-hydroxy-2-methylpropyl)carbamate has been found to have several beneficial effects on biochemical and physiological processes. It has been found to have an inhibitory effect on the enzyme cyclooxygenase, which is involved in the production of inflammatory molecules. Additionally, tert-butyl N-(2-fluoro-3-hydroxy-2-methylpropyl)carbamate has been found to have an inhibitory effect on the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. tert-butyl N-(2-fluoro-3-hydroxy-2-methylpropyl)carbamate has also been found to possess antifungal and antibacterial properties, making it suitable for use in the treatment of various infections.
Advantages and Limitations for Lab Experiments
Tert-butyl N-(2-fluoro-3-hydroxy-2-methylpropyl)carbamate has several advantages for use in lab experiments. Its high solubility in water makes it ideal for use in aqueous solutions. Additionally, its low melting point makes it easy to work with in lab experiments. Additionally, its high reactivity makes it suitable for use in a variety of reactions. However, tert-butyl N-(2-fluoro-3-hydroxy-2-methylpropyl)carbamate is a highly reactive compound, and as such, it must be handled with care and stored in a cool, dry place. Additionally, tert-butyl N-(2-fluoro-3-hydroxy-2-methylpropyl)carbamate must be used in a well-ventilated area, as it can produce toxic fumes if heated.
Future Directions
The use of tert-butyl N-(2-fluoro-3-hydroxy-2-methylpropyl)carbamate has a wide range of potential future applications. It has been found to possess antifungal and antibacterial properties, making it suitable for use in the treatment of various infections. Additionally, tert-butyl N-(2-fluoro-3-hydroxy-2-methylpropyl)carbamate has been found to possess anticancer properties, making it a potential candidate for use in cancer therapy. Additionally, tert-butyl N-(2-fluoro-3-hydroxy-2-methylpropyl)carbamate has been found to have an inhibitory effect on the enzyme acetylcholinesterase, which is involved in the breakdown of the neurotransmitter acetylcholine. This could make tert-butyl N-(2-fluoro-3-hydroxy-2-methylpropyl)carbamate a potential candidate for use in the treatment of neurological disorders. Finally, tert-butyl N-(2-fluoro-3-hydroxy-2-methylpropyl)carbamate has been found to possess anti-inflammatory properties, making it a potential candidate for use in the treatment of inflammatory diseases.
Synthesis Methods
Tert-butyl N-(2-fluoro-3-hydroxy-2-methylpropyl)carbamate can be synthesized through a two-step process. The first step involves the reaction of 2-fluoro-3-hydroxy-2-methylpropyl chloride with tert-butyl carbamate in the presence of anhydrous potassium carbonate and a base such as NaOH or KOH. This reaction results in the formation of tert-butyl N-(2-fluoro-3-hydroxy-2-methylpropyl)carbamate. The second step involves the reaction of the newly formed compound with an acid such as HCl or H2SO4. This reaction results in the formation of the desired product, tert-butyl N-(2-fluoro-3-hydroxy-2-methylpropyl)carbamate.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl N-(2-fluoro-3-hydroxy-2-methylpropyl)carbamate involves the reaction of tert-butyl N-(2-chloro-3-hydroxy-2-methylpropyl)carbamate with potassium fluoride in the presence of dimethyl sulfoxide (DMSO) and water to replace the chlorine atom with a fluorine atom. The resulting product is then treated with sodium hydroxide to deprotect the hydroxyl group and form the final product.", "Starting Materials": [ "tert-butyl N-(2-chloro-3-hydroxy-2-methylpropyl)carbamate", "potassium fluoride", "dimethyl sulfoxide (DMSO)", "water", "sodium hydroxide" ], "Reaction": [ "Step 1: Add tert-butyl N-(2-chloro-3-hydroxy-2-methylpropyl)carbamate, potassium fluoride, DMSO, and water to a reaction flask.", "Step 2: Heat the reaction mixture to 80-90°C and stir for 24 hours.", "Step 3: Cool the reaction mixture to room temperature and filter off the precipitated potassium chloride.", "Step 4: Add the filtrate to a solution of sodium hydroxide in water.", "Step 5: Stir the mixture at room temperature for 2 hours.", "Step 6: Acidify the mixture with hydrochloric acid and extract the product with ethyl acetate.", "Step 7: Dry the organic layer over anhydrous sodium sulfate and concentrate the solution under reduced pressure to obtain tert-butyl N-(2-fluoro-3-hydroxy-2-methylpropyl)carbamate as a white solid." ] } | |
CAS RN |
1781642-19-0 |
Product Name |
tert-butyl N-(2-fluoro-3-hydroxy-2-methylpropyl)carbamate |
Molecular Formula |
C9H18FNO3 |
Molecular Weight |
207.2 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
